Cas no 1376609-36-7 (tert-butyl N-[trans-3-fluoro-4-piperidyl]-N-methyl-carbamate)

• Product Name: tert-butyl N-[trans-3-fluoro-4-piperidyl]-N-methyl-carbamate
• CAS No: 1376609-36-7
• MF: C₁₁H₂₁FN₂O₂
• MW: 232.295046567917
• MDL: MFCD28502737
• CID: 3163482
• PubChem ID: 91663954
• Update Time: 2024-11-04

tert-butyl N-[trans-3-fluoro-4-piperidyl]-N-methyl-carbamate Chemical and Physical Properties

Names and Identifiers

• Trans-(3-fluoro-piperidin-4-yl)methyl-carbamic acid tert-butyl ester
• tert-butyl N-[trans-3-fluoro-4-piperidyl]-N-methyl-carbamate
• 1376609-36-7
• MFCD28502737
• rel-tert-Butyl ((3R,4R)-3-fluoropiperidin-4-yl)(methyl)carbamate
• TERT-BUTYL N-[(3R,4R)-3-FLUOROPIPERIDIN-4-YL]-N-METHYLCARBAMATE
• AS-52443
• AKOS037644371
• CS-0047842
• G62006
• P15153
• tert-Butyl ((3R,4R)-3-fluoropiperidin-4-yl)(methyl)carbamate
• Carbamic acid, N-[(3R,4R)-3-fluoro-4-piperidinyl]-N-methyl-, 1,1-dimethylethyl ester, rel-
• 1931926-82-7

• MDL： MFCD28502737
• Inchi： 1S/C11H21FN2O2/c1-11(2,3)16-10(15)14(4)9-5-6-13-7-8(9)12/h8-9,13H,5-7H2,1-4H3/t8-,9-/m1/s1
• InChI Key： VGCKWWMMIKCCKU-RKDXNWHRSA-N
• SMILES： F[C@@H]1CNCC[C@H]1N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 232.15870608g/mol
• Monoisotopic Mass: 232.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6Ų